![molecular formula C8H6N2OS B171674 5-Phenyl-1,3,4-oxadiazole-2-thiol CAS No. 3004-42-0](/img/structure/B171674.png)
5-Phenyl-1,3,4-oxadiazole-2-thiol
Overview
Description
5-Phenyl-1,3,4-oxadiazole-2-thiol is a compound with the empirical formula C8H6N2OS . It’s a part of the 1,3,4-oxadiazole derivatives, which are five-membered heterocyclic compounds containing two nitrogen atoms and one oxygen atom in their structure .
Synthesis Analysis
The synthesis of this compound involves various methods. For instance, a new zinc coordination polymer with 5-phenyl-1,3,4-oxadiazole-2-thiolate was synthesized . The single-crystal X-ray diffraction analysis shows that the polymeric structure crystallizes in the centrosymmetric monoclinic C2/c space group .Molecular Structure Analysis
The molecular weight of this compound is 178.21 . The structure of this compound is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
A method for the determination of this compound involving its reaction with iodine in an alkaline medium has been presented . In volumetric titration with potentiometric endpoint detection, the determination range is 25–500 µmol .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 219-222 °C (lit.) . Its SMILES string is S=C1NN=C(O1)c2ccccc2 .Scientific Research Applications
Antimicrobial Activity
5-Phenyl-1,3,4-oxadiazole-2-thiol has been synthesized and tested for antimicrobial activity. Studies show that it exhibits activity against various bacteria and fungi, including Escherichia coli, Bacillus subtilis, Staphylococcus aureus, Candida albican, Aspergillus niger, and Candida krusei (R. et al., 2017). Similar compounds with variations in their structure have also been screened for antimicrobial and hemolytic activity, demonstrating variable effectiveness against microbial species (Gul et al., 2017).
Pharmacological Evaluation
The compound and its derivatives have been evaluated computationally and pharmacologically for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Specific derivatives showed moderate inhibitory effects in assays and exhibited affinity for cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), correlating with analgesic and anti-inflammatory effects (Faheem, 2018).
Structural and Vibrational Studies
There has been a structural and vibrational study of this compound using the infrared spectrum and theoretical calculations. This research is vital for understanding the molecular structure and properties of the compound (Romano et al., 2012).
Antimicrobial Quaternary Ammonium Salts
Novel quaternary ammonium salts containing this compound have been synthesized and characterized. These compounds displayed potent antimicrobial effects against common pathogens and low cytotoxicity against human cell lines (Xie et al., 2017).
Inhibitory Activity
A series of 5-aryl-1,3,4-oxadiazole-2-thiols, including this compound, was found to inhibit trans-cinnamate 4-hydroxylase (C4H), which is significant for its potential biological applications (Yamada et al., 2004).
Condensing Agent for Syntheses
This compound has been used as a novel condensing agent for the synthesis of various chemical compounds, demonstrating its versatility and utility in synthetic chemistry (Saegusa et al., 1989).
Potentiometric and Coulometric Determination
A method involving the reaction with iodine in an alkaline medium has been developed for the determination of this compound. This method is crucial for accurately measuring the compound in various contexts (Ciesielski & Krenc, 2005).
Green Chemistry Synthesis
The compound has been synthesized via ultrasound-assisted reaction, representing an advancement in green chemistry. This method is environmentally friendly and efficient, providing new ways to synthesize such compounds (Yarmohammadi et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins such as the translational regulator (csra) and the virulence regulator (xoc3530) .
Mode of Action
It’s known that the oxadiazole ring in similar compounds decreases in aromaticity upon interaction with their targets .
Result of Action
Similar compounds have shown inhibitory activity against α-amylase and α-glycosidase .
Safety and Hazards
Future Directions
The worldwide development of antimicrobial resistance forces scientists to search for new compounds to which microbes would be sensitive . Many new structures contain the 1,3,4-oxadiazole ring, which have shown various antimicrobial activity . Therefore, the potential of 5-Phenyl-1,3,4-oxadiazole-2-thiol and similar compounds as new drugs is very promising .
Biochemical Analysis
Biochemical Properties
Oxadiazoles, the class of compounds to which it belongs, have been known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Some oxadiazole derivatives have shown dose-dependent anticancer activities against certain cell lines
Molecular Mechanism
It is known that oxadiazoles can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
5-phenyl-3H-1,3,4-oxadiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS/c12-8-10-9-7(11-8)6-4-2-1-3-5-6/h1-5H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOHWXVBZGSVUGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=S)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4062773 | |
Record name | 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4062773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3004-42-0 | |
Record name | 5-Phenyl-1,3,4-oxadiazole-2-thiol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3004-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003004420 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4062773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-phenyl-1,3,4-oxadiazole-2(3H)-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.186 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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